3-(5-ethyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)-3-oxopropanenitrile

• IUPAC Name: 3-(5-ethyl-4,6-dioxo-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrol-2-yl)-3-oxopropanenitrile
• InChI: InChI=1S/C11H13N3O3/c1-2-14-10(16)7-5-13(9(15)3-4-12)6-8(7)11(14)17/h7-8H,2-3,5-6H2,1H3
• InChI Key: UTSVIHGBIXSUIA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2CN(CC2C1=O)C(=O)CC#N
• Molecular Formula: C11H13N3O3
• Molecular Weight: 235.24 g/mol

Description

3-(5-ethyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)-3-oxopropanenitrile (EDHP) is a synthetic compound that has recently emerged as a promising candidate for various applications in the field of science and research. EDHP is a novel compound with unique properties and potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology. EDHP has the potential to be used as an effective drug or therapeutic agent in the treatment of various diseases.

Scientific Research Applications

Heterocyclic Chemistry and Synthesis

Research has demonstrated the utility of 3-(5-ethyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)-3-oxopropanenitrile in the field of heterocyclic chemistry, particularly in the synthesis of complex organic compounds. For instance, Dmitriev et al. (2015) illustrated the synthesis of substituted ethyl 2-amino-2′,5-dioxo-5′-phenyl-1′,2′-dihydro-5H-spiro[pyrano[3,2-c]chromene-4,3′-pyrrole]-4′-carboxylates using a three-component spiro heterocyclization process involving 1H-pyrrole-2,3-diones with acetonitriles and 4-hydroxycoumarin (Dmitriev, Silaichev, & Maslivets, 2015).

Similarly, a study by Dmitriev et al. (2010) on the three-component condensation of ethyl 4,5-dioxo-2-phenyl-4,5-dihydro-1H-pyrrole-3-carboxylates with malononitrile and 5,5-dimethylcyclohexane-1,3-dione further underscores the compound's role in the synthesis of complex heterocyclic structures (Dmitriev, Silaichev, Aliev, & Maslivets, 2010).

Catalysis and Organic Reactions

The compound has also been investigated in catalytic processes and organic reactions. For example, a study by Mazet and Gade (2003) discussed the use of [bis(oxazolinyl)pyrrole]palladium complexes as catalysts in Heck- and Suzuki-type C−C coupling reactions. This illustrates the potential of derivatives of 3-(5-ethyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)-3-oxopropanenitrile in facilitating important organic transformations (Mazet & Gade, 2003).

Pharmaceutical and Biological Research

In the pharmaceutical domain, compounds derived from 3-(5-ethyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)-3-oxopropanenitrile have been explored for their potential biological and pharmacological activities. A study by Majidi Arlan, Javahershenas, and Khalafy (2020) on the one-pot, four-component synthesis of a series of pyrazolo [3,4-b] pyridines demonstrated the compound's role in producing derivatives with biological activities (Majidi Arlan, Javahershenas, & Khalafy, 2020).